![molecular formula C12H19NOS B1400690 1-{[(Thiophen-2-ylmethyl)amino]methyl}cyclohexan-1-ol CAS No. 1178420-62-6](/img/structure/B1400690.png)
1-{[(Thiophen-2-ylmethyl)amino]methyl}cyclohexan-1-ol
Overview
Description
“1-{[(Thiophen-2-ylmethyl)amino]methyl}cyclohexan-1-ol” is a chemical compound with the molecular formula C12H19NOS. It has a molecular weight of 225.35 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclohexanol ring with a thiophen-2-ylmethylamino group attached to it . The exact 3D structure and conformation might need to be determined using advanced techniques like X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the available resources. It’s known that it has a molecular weight of 225.35 . Other properties such as boiling point, melting point, solubility, and others might need to be determined experimentally.Scientific Research Applications
Synthesis and Characterization
- The amino acid derivative [1-(aminomethyl)cyclohexyl]acetic acid was synthesized and reacted with 2-hydroxynaphthaldehyde to produce Schiff base ligand [1-({[(Z)-(2-hydroxynaphthalen-1-yl)methylidene]amino}methyl)cyclohexyl]acetic acid (H-HMAC), which demonstrated antioxidant properties and selective inhibition of xanthine oxidase, indicating potential therapeutic applications (Ikram et al., 2015).
- The compound 2-Amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile exhibited a unique crystal structure, indicating its potential for further exploration in material science or chemical synthesis (Ziaulla et al., 2011).
Molecular Recognition and Catalysis
- Optically pure 2-(quinolin-8-yloxy)cyclohexan-1-ol was used as a chiral solvating agent for molecular recognition of enantiomers of various acids, showing potential applications in pharmaceuticals and analytical chemistry (Khanvilkar & Bedekar, 2018).
- Schiff bases of 2-amino-4-(4-chlorophenyl) –n-(3-furan-2-ylmethyl carboxamido) thiophenes exhibited antimicrobial activity, suggesting their use in developing new antimicrobial agents (Arora et al., 2013).
Chemical Properties and Reactions
- A study on o-xylylene-type 1,4-amino alcohols derived from (R)-1-phenylethylamine revealed their potential as chiral ligands for enantioselective chemical reactions, indicating their relevance in asymmetric synthesis and pharmaceuticals (Asami et al., 2015).
Properties
IUPAC Name |
1-[(thiophen-2-ylmethylamino)methyl]cyclohexan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NOS/c14-12(6-2-1-3-7-12)10-13-9-11-5-4-8-15-11/h4-5,8,13-14H,1-3,6-7,9-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGLIBUYNAOGCBT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CNCC2=CC=CS2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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